1-(tert-butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile

• IUPAC Name: 1-tert-butyl-4,6-bis(trifluoromethyl)pyrrolo[2,3-b]pyridine-3-carbonitrile
• InChI: InChI=1S/C14H11F6N3/c1-12(2,3)23-6-7(5-21)10-8(13(15,16)17)4-9(14(18,19)20)22-11(10)23/h4,6H,1-3H3
• InChI Key: MCIOEDSQNXCDRH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C=C(C2=C1N=C(C=C2C(F)(F)F)C(F)(F)F)C#N
• Molecular Formula: C14H11F6N3
• DSSTOX Substance ID: DTXSID60670627
• Molecular Weight: 335.25 g/mol
• CAS RN: 1146221-73-9

Description

1-(tert-butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile (1-t-BTPPC) is a heterocyclic compound belonging to the family of pyrrolopyridine-3-carbonitriles. This compound has attracted considerable attention due to its potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. 1-t-BTPPC is a highly fluorinated derivative of the pyrrolopyridine-3-carbonitrile family, and is a promising candidate for use in various synthetic processes.

Mechanism Of Action

1-(tert-butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile is a highly fluorinated derivative of the pyrrolopyridine-3-carbonitriles family. The fluorine atoms in this compound are highly electronegative and can interact with other molecules, leading to a variety of reactions. In particular, 1-(tert-butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile can form complexes with metal ions, leading to the formation of coordination compounds. These coordination compounds can then undergo a variety of reactions, depending on the nature of the metal ion.
Biochemical and Physiological Effects
1-(tert-butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile has been shown to have a variety of biochemical and physiological effects. In particular, 1-(tert-butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile has been shown to interact with a variety of enzymes, including cytochrome P450 enzymes. This interaction can lead to the inhibition of enzyme activity and the inhibition of drug metabolism. In addition, 1-(tert-butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile has been shown to interact with a variety of hormones, including testosterone and estradiol. This interaction can lead to the inhibition of hormone activity and the inhibition of hormone-mediated processes.

Advantages And Limitations For Lab Experiments

The use of 1-(tert-butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile in laboratory experiments has a number of advantages and limitations. The main advantage of using 1-(tert-butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile is that it can be used in a variety of synthetic processes, including the synthesis of new drugs and drug analogs. In addition, 1-(tert-butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile can be used as a precursor for the synthesis of new polymers and other materials. However, 1-(tert-butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile is highly reactive and can interact with a variety of other molecules, leading to a variety of unwanted side reactions. Therefore, it is important to use caution when handling 1-(tert-butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile in laboratory experiments.

Future Directions

1-(tert-butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile has a wide range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. In the future, 1-(tert-butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile may be used in the synthesis of new drugs and drug analogs, as well as new polymers and other materials. In addition, 1-(tert-butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile may be used in the synthesis of new herbicides and insecticides. Furthermore, 1-(tert-butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile may be used in the development of new catalysts and other compounds for use in organic synthesis. Finally, 1-(tert-butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile may be used in the development of new fluorescent probes for use in biological research.

Scientific Research Applications

1-(tert-butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile has a wide range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. In the field of pharmaceuticals, 1-(tert-butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile has been used as a precursor for the synthesis of new drugs and drug analogs. In the field of agrochemicals, 1-(tert-butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile has been used as a precursor for the synthesis of new herbicides and insecticides. In the field of materials science, 1-(tert-butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile has been used as a precursor for the synthesis of new polymers and other materials.